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Compound of Interest

Compound Name: 3-Hydroxybenzoic Acid

Cat. No.: B041443

An In-depth Technical Guide to the Physical and Chemical Properties of 3-Hydroxybenzoic
Acid

Introduction

3-Hydroxybenzoic acid (3-HBA), also known as m-hydroxybenzoic acid, is a
monohydroxybenzoic acid, an organic compound with the molecular formula C7HeOs.[1][2][3] It
is one of three isomers of hydroxybenzoic acid, alongside 2-hydroxybenzoic acid (salicylic acid)
and 4-hydroxybenzoic acid.[2] 3-HBA serves as a crucial intermediate in the synthesis of
plasticizers, resins, pharmaceuticals, and other fine chemicals.[1][4] It is found naturally in
various plants, such as vanilla, raspberries, and tea, and is also a component of castoreum, an
exudate from beavers.[2][3] This document provides a comprehensive overview of the physical
and chemical properties of 3-Hydroxybenzoic acid, intended for researchers, scientists, and
professionals in drug development.

Physical Properties

3-Hydroxybenzoic acid is a white to off-white, odorless crystalline solid at room temperature,
often appearing as a powder or needle-like crystals.[1][2][5] It is a non-flammable, hygroscopic,
and non-volatile solid that is relatively stable.[2]

Table 1: Physical Properties of 3-Hydroxybenzoic Acid
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Property Value Source(s)
Molecular Formula C7HeOs3 [1112][3]
Molecular Weight 138.12 g/mol [11[2][3]
Appearance White or off-white crystalline (2]
powder/needles

Melting Point 200-203 °C [2][41[6]
Boiling Point 274 - 297 °C [2][5]
Density 1.473 - 1.509 g/cm3 [2][5]

Vapor Pressure

0.000158 mmHg

[1]

LogP

1.50

[1]

Solubility

The solubility of 3-Hydroxybenzoic acid is a critical factor in its application, particularly in

pharmaceuticals. It is slightly soluble in water, with its solubility increasing at higher

temperatures.[5][7] It is more soluble in organic solvents like ethanol, acetone, and ether.[5]

The presence of both a hydroxyl (-OH) and a carboxyl (-COOH) group allows for strong

hydrogen bonding with polar solvents, facilitating its dissolution.[5] The pH of the solution

significantly influences its solubility; in alkaline solutions, the carboxylic acid group ionizes,

greatly enhancing its aqueous solubility.[5]

Table 2: Solubility of 3-Hydroxybenzoic Acid
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Solvent Solubility Temperature Source(s)
Water 7.25 mg/mL 25°C [1]
Water 6.119g/100¢g 69 °C [2]
Ethanol (98%) 39.69/100¢g 65 °C [2]
n-Butanol 20.79/100¢g 36.5°C [2]
OMSO 28 mg/mL (202.72 o5 o -
mM)
Hexane Insoluble [2]
Chloroform Insoluble [2]

Chemical Properties

3-Hydroxybenzoic acid is a stable compound, even at temperatures up to 300 °C, a property

not shared by its ortho and para isomers.[2][4] Its chemical reactivity is characterized by the

presence of the carboxyl and hydroxyl functional groups on the benzene ring.

Table 3: Chemical and Spectroscopic Properties of 3-Hydroxybenzoic Acid

Property Value Source(s)
pKa 4.06 9]
_ o K1=8.71x 1075 K2 =1.18 x
Dissociation Constants (19°C) [2]
10—
12.87 (s, 1H), 9.79 (s, 1H),
1H NMR (DMSO-ds, 400 MHZz)
7.43-7.39 (m, 2H), 7.31 (t, 1H),  [1][10]
S (ppm)
7.04-7.02 (m, 1H)
13C NMR (DMSO-ds, 15.09 ) s
Available in literature [1][11]
MHz) & (ppm)
IR Spectrum Available in literature [12][13]
Mass Spectrum Available in literature [12][13]
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Chemical Reactions

Electrophilic substitution reactions, such as nitration, halogenation, and sulfonation, on 3-
hydroxybenzoic acid primarily occur at the ortho or para positions relative to the hydroxyl

group.[2][4]

 Nitration: Reaction with 62% aqueous nitric acid yields 2-nitro-3-hydroxybenzoic acid as
the main product, with smaller amounts of 4-nitro- and 6-nitro-3-hydroxybenzoic acids.[2]

[4]

o Esterification: Forms various esters like methyl 3-hydroxybenzoate, which are used as
preservatives and fragrances.[2]

e Amidation: Can be amidated to form amides such as 3-hydroxybenzamide, used in
pharmaceuticals and dyes.[2]

e Reduction: Can be reduced to form 3-hydroxybenzyl alcohol.[2]

e Acyl Chloride Formation: Reacts with phosphorus pentachloride to form 3-hydroxybenzoyl
chloride.[2]

e Schmidt Reaction: Can be converted to m-aminophenol in an 80% yield by reacting with
hydrazoic acid.[4]

Experimental Protocols
Synthesis of 3-Hydroxybenzoic Acid

A common industrial method for synthesizing 3-hydroxybenzoic acid is through the alkali
fusion of sodium 3-sulfobenzoate.[2][3]

» Sulfonation: Benzoic acid is reacted with oleum (fuming sulfuric acid) with stirring, and the
temperature is raised to approximately 100 °C for 2 hours to produce sodium 3-
sulfobenzoate.[4]

o Alkali Fusion: The resulting sulfonated product is transferred to an alkali melting pot. Solid
sodium hydroxide is added, and the mixture is heated to 210-220 °C for 4-5 hours.[2][3][4]
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This process can also be carried out in a nickel autoclave under pressure (10-30 bars) at
temperatures between 200-300 °C.[14]

 Acidification: After the reaction, the melt is cooled and dissolved in water.[14] The solution is
then acidified with a mineral acid, such as diluted sulfuric acid or hydrochloric acid, to
precipitate the crude 3-hydroxybenzoic acid.[2][14]

 Purification: The crude product is purified by recrystallization from water, often with the
addition of activated carbon to remove impurities.[2] This method typically yields 3-
hydroxybenzoic acid with a purity of about 90%.[2]

Click to download full resolution via product page

Caption: Synthesis of 3-Hydroxybenzoic Acid via Sulfonation and Alkali Fusion.

Characterization and Analysis Workflow

The physical and chemical properties of synthesized or procured 3-Hydroxybenzoic acid are
confirmed through a standard analytical workflow.

e Physical Characterization: The appearance, color, and odor are noted. The melting point is
determined using a capillary melting point apparatus.[15]

e Spectroscopic Analysis:

o FTIR Spectroscopy: Infrared spectra are recorded, typically on a potassium bromide (KBr)
pellet, to identify characteristic functional group vibrations.[15]

o NMR Spectroscopy: *H and 13C NMR spectra are acquired, usually in a deuterated solvent
like DMSO-ds, to confirm the chemical structure and purity.[1][15]
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o Mass Spectrometry: Mass spectra are obtained to determine the molecular weight and
fragmentation pattern of the compound.[15]

e Purity and Polymorphism:

o Chromatography: Techniques like Thin Layer Chromatography (TLC) are used to monitor
reaction progress and assess purity.[15]

o Powder X-ray Diffraction (PXRD): This technique is essential for studying the crystalline
structure and identifying different polymorphic forms of the compound.[16]

e Solubility and pKa Determination:

o Solubility Studies: The solubility is determined by adding the compound to various solvents
at controlled temperatures until saturation is reached.

o Potentiometric Titration: The pKa value is typically determined by titrating a solution of the
acid with a strong base and monitoring the pH change.
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Analytical Workflow for 3-HBA Characterization
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Caption: General workflow for the characterization of 3-Hydroxybenzoic acid.

Key Chemical Reactions Visualization

The reactivity of 3-Hydroxybenzoic acid is central to its utility as a chemical intermediate. The
following diagram illustrates some of its fundamental transformations.
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Key Reactions of 3-Hydroxybenzoic Acid
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Caption: Simplified reaction pathways for 3-Hydroxybenzoic acid.

Safety and Handling

3-Hydroxybenzoic acid is considered harmful if swallowed and can cause skin and serious
eye irritation.[17][18][19] It may also cause respiratory tract irritation.[17][19] Standard
laboratory safety precautions should be followed when handling this compound. This includes
using personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat.[19]
[20] Handling should be done in a well-ventilated area or under a fume hood to avoid inhalation
of dust.[18][21] Store in a cool, dry place in a tightly sealed container, away from strong
oxidizing agents.[7][21]

Conclusion

3-Hydroxybenzoic acid is a versatile organic compound with well-defined physical and
chemical properties that make it a valuable building block in various industrial applications,
including pharmaceuticals and polymer science. A thorough understanding of its solubility,
reactivity, and crystalline forms is essential for its effective utilization in research and
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development.[16] The experimental protocols for its synthesis and characterization are well-
established, allowing for consistent production and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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